Cas no 765302-73-6 (BENZENE, 1-CHLORO-3-FLUORO-4-METHYL-2-PHENOXY-)

BENZENE, 1-CHLORO-3-FLUORO-4-METHYL-2-PHENOXY- structure
765302-73-6 structure
Product Name:BENZENE, 1-CHLORO-3-FLUORO-4-METHYL-2-PHENOXY-
CAS No:765302-73-6
MF:C13H10ClFO
MW:236.669306278229
CID:3383631
PubChem ID:18440077
Update Time:2025-04-21

BENZENE, 1-CHLORO-3-FLUORO-4-METHYL-2-PHENOXY- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1-CHLORO-3-FLUORO-4-METHYL-2-PHENOXY-
    • SCHEMBL3030019
    • 1-chloro-3-fluoro-4-methyl-2-(phenyloxy)benzene
    • 1-chloro-3-fluoro-4-methyl-2-phenoxybenzene
    • 765302-73-6
    • OJTCZLWBSWYHJU-UHFFFAOYSA-N
    • 4-chloro-2-fluoro-3-phenoxytoluene
    • DB-147421
    • Inchi: 1S/C13H10ClFO/c1-9-7-8-11(14)13(12(9)15)16-10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: OJTCZLWBSWYHJU-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC=C(C)C(F)=C1OC1=CC=CC=C1

Computed Properties

  • Exact Mass: 236.0404208Da
  • Monoisotopic Mass: 236.0404208Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų
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